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Compound of Interest

Compound Name: Veratrole-d2-1

Cat. No.: B15561472 Get Quote

This technical guide provides a comprehensive overview of the safety data for Veratrole-d2-1,

intended for researchers, scientists, and professionals in drug development. The safety

information presented is based on the data available for the non-deuterated parent compound,

Veratrole (1,2-Dimethoxybenzene), as specific safety data for the deuterated isotopologue is

not readily available. The toxicological properties of isotopically labeled compounds are

generally considered to be closely related to their non-labeled counterparts.

Section 1: Chemical and Physical Properties
Veratrole-d2-1 is a deuterated form of Veratrole, a naturally occurring organic compound found

in some plants.[1][2] The following table summarizes its key chemical and physical properties,

based on data for Veratrole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15561472?utm_src=pdf-interest
https://www.benchchem.com/product/b15561472?utm_src=pdf-body
https://www.benchchem.com/product/b15561472?utm_src=pdf-body
https://www.medchemexpress.com/veratrole-d2-1.html?locale=ko-KR
https://pubchem.ncbi.nlm.nih.gov/compound/Veratrole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Synonyms
1,2-Dimethoxybenzene-d2-1, Veratrole

(deuterated)

CAS Number 91-16-7 (for non-deuterated Veratrole)

Molecular Formula C₈H₈D₂O₂

Molecular Weight 140.18 g/mol (calculated for d2 variant)

Appearance White solid or colorless liquid[2][3][4]

Odor Odorless[3][4]

Melting Point 15-23 °C / 59-73.4 °F[2][4]

Boiling Point 206 - 207 °C / 402.8 - 404.6 °F[4]

Flash Point 87 °C / 188.6 °F

Water Solubility Low[3]

Section 2: Hazard Identification and Classification
Veratrole is classified as a hazardous substance.[5][6] The primary hazards associated with

this chemical are summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[6]

[7]

Flammable Liquids Category 4 H227: Combustible liquid

Signal Word: Warning[3]

GHS Pictograms:

GHS07 Exclamation Mark

Potential Health Effects:
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Ingestion: Harmful if swallowed.[3][5][6][7] Accidental ingestion may cause serious health

damage.[5]

Skin Contact: While not classified as a skin irritant, prolonged or repeated contact may cause

health damage following entry through wounds or abrasions.[5]

Eye Contact: May cause transient discomfort, tearing, or redness.[5]

Inhalation: Not expected to be a primary route of exposure with adverse effects under normal

conditions.[5]

Section 3: Toxicological Data
The following table summarizes the available toxicological data for Veratrole.

Test Species Route Value

LD50 Rat Oral 890 mg/kg[7]

Section 4: Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Veratrole-d2-1 are not

available. However, the LD50 value cited above would have been determined using a

standardized acute oral toxicity study guideline, such as those provided by the Organisation for

Economic Co-operation and Development (OECD). A generalized workflow for such an

experiment is outlined below.
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Acute Oral Toxicity Study Workflow (e.g., OECD 420)

Dose Preparation

Administration of Test Substance

Animal Acclimatization

Observation Period (e.g., 14 days)

Clinical Observations
Daily

Body Weight MeasurementPeriodic

NecropsyAt termination

Data Analysis & LD50 Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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